Cas no 1361891-00-0 (4-Amino-2-methyl-5-(trifluoromethoxy)pyridine)

• Product Name: 4-Amino-2-methyl-5-(trifluoromethoxy)pyridine
• CAS No: 1361891-00-0
• MF: C₇H₇F₃N₂O
• MW: 192.138491868973
• MDL: MFCD25451090
• CID: 5179401
• Update Time: 2025-06-07

4-Amino-2-methyl-5-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-methyl-5-(trifluoromethoxy)pyridine

• MDL： MFCD25451090
• Inchi： 1S/C7H7F3N2O/c1-4-2-5(11)6(3-12-4)13-7(8,9)10/h2-3H,1H3,(H2,11,12)
• InChI Key： GSWYZGSSVFKGDQ-UHFFFAOYSA-N
• SMILES： C1(C)=NC=C(OC(F)(F)F)C(N)=C1

Additional information on 4-Amino-2-methyl-5-(trifluoromethoxy)pyridine

Introduction to 4-Amino-2-methyl-5-(trifluoromethoxy)pyridine (CAS No. 1361891-00-0)

4-Amino-2-methyl-5-(trifluoromethoxy)pyridine (CAS No. 1361891-00-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promise in various applications, particularly in the development of novel therapeutic agents. The presence of a trifluoromethoxy group and an amino group on the pyridine ring imparts distinct chemical and biological properties, making it a valuable building block in the synthesis of more complex molecules.

The chemical structure of 4-Amino-2-methyl-5-(trifluoromethoxy)pyridine consists of a pyridine ring with an amino group at the 4-position, a methyl group at the 2-position, and a trifluoromethoxy group at the 5-position. The trifluoromethoxy substituent is known for its strong electron-withdrawing effect, which can influence the reactivity and stability of the molecule. This property is particularly useful in designing drugs with improved pharmacokinetic profiles and enhanced biological activity.

In recent years, there has been a growing interest in the use of 4-Amino-2-methyl-5-(trifluoromethoxy)pyridine as a key intermediate in the synthesis of various pharmaceuticals. One notable application is in the development of selective serotonin reuptake inhibitors (SSRIs), which are widely used to treat depression and anxiety disorders. The trifluoromethoxy group has been shown to enhance the binding affinity of these compounds to serotonin transporters, thereby improving their therapeutic efficacy.

Beyond its use in SSRI development, 4-Amino-2-methyl-5-(trifluoromethoxy)pyridine has also been explored for its potential as an antiviral agent. Studies have demonstrated that compounds containing this scaffold exhibit potent antiviral activity against a range of viruses, including influenza and herpes simplex virus (HSV). The unique combination of functional groups on the pyridine ring may contribute to its ability to interfere with viral replication processes.

In addition to its pharmaceutical applications, 4-Amino-2-methyl-5-(trifluoromethoxy)pyridine has found utility in other areas of chemical research. For instance, it has been used as a ligand in coordination chemistry to form complexes with transition metals. These complexes have shown interesting catalytic properties, particularly in asymmetric synthesis reactions. The presence of the amino group provides additional coordination sites, enhancing the versatility of this compound in catalytic applications.

The synthesis of 4-Amino-2-methyl-5-(trifluoromethoxy)pyridine typically involves multistep procedures that include functional group transformations and ring formation reactions. One common synthetic route involves the reaction of 2-methyl-5-trifluoromethoxypyridine with ammonia or an amine derivative under appropriate conditions. Advances in synthetic methods have led to more efficient and scalable processes, making this compound more accessible for large-scale production.

The physical and chemical properties of 4-Amino-2-methyl-5-(trifluoromethoxy)pyridine have been extensively studied. It is a solid at room temperature with a melting point ranging from 70 to 75°C. The compound is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO). Its solubility characteristics make it suitable for use in various chemical reactions and formulations.

In terms of safety and handling, while specific data on toxicity and environmental impact are limited, general precautions should be taken when working with this compound. It is recommended to handle it under well-ventilated conditions and to use appropriate personal protective equipment (PPE) such as gloves and safety goggles. Proper storage conditions should also be observed to maintain its stability and prevent degradation.

The ongoing research into 4-Amino-2-methyl-5-(trifluoromethoxy)pyridine continues to uncover new applications and potential uses. For example, recent studies have explored its role as a scaffold for developing novel anticancer agents. Preliminary results suggest that derivatives of this compound may exhibit selective cytotoxicity against certain cancer cell lines, opening up new avenues for cancer therapy.

In conclusion, 4-Amino-2-methyl-5-(trifluoromethoxy)pyridine (CAS No. 1361891-00-0) is a multifaceted compound with a wide range of applications in medicinal chemistry, pharmaceutical research, and other areas of chemical science. Its unique structural features and versatile reactivity make it an important building block for the synthesis of advanced materials and therapeutic agents. As research continues to advance, it is likely that new uses for this compound will be discovered, further expanding its significance in the scientific community.